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Abstract
Dibutyl itaconate (DBI) is a significant bio-based monomer and chemical intermediate, derived

from the fermentation of carbohydrates.[1] As a diester of itaconic acid and n-butanol, its

versatile chemical nature, characterized by two ester groups and a reactive double bond,

allows it to serve as a valuable component in the synthesis of a wide array of polymers.[2][3] It

finds extensive application as a plasticizer, as well as in the manufacturing of coatings,

adhesives, and resins.[2][4] This technical guide provides a comprehensive overview of the

core physicochemical properties of dibutyl itaconate, complete with detailed experimental

protocols for their determination and a summary of its synthesis. All quantitative data is

presented in structured tables for clarity and ease of comparison.
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Identifier Value

IUPAC Name dibutyl 2-methylidenebutanedioate[5]

Synonyms

Di(n-butyl) itaconate, Dibutyl 2-

methylenesuccinate, Itaconic acid dibutyl

ester[6][7]

CAS Number 2155-60-4[2]

Molecular Formula C₁₃H₂₂O₄[2]

Molecular Weight 242.31 g/mol [6][8]

Chemical Structure

SMILES:

CCCCOC(=O)CC(=C)C(=O)OCCCC[9]

InChI: 1S/C13H22O4/c1-4-6-8-16-12(14)10-

11(3)13(15)17-9-7-5-2/h3-10H2,1-2H3[9]

Physicochemical Properties
Dibutyl itaconate is typically a clear, colorless to pale yellow liquid with a relatively low

viscosity.[2] The following tables summarize its key physicochemical properties based on

available data.
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Property Value Temperature (°C) Pressure

Physical State Clear Liquid[8] Ambient Atmospheric

Boiling Point 284 °C[8][9] - Atmospheric (lit.)

135-136 °C[6] - 10 Torr[6]

Density 0.985 g/mL[8][9] 25[8][9] -

0.9865 g/cm³[6] 20[6] -

Refractive Index

(n20/D)
1.444[8][9] 20[8][9] -

1.447[6] 20[6] -

Viscosity 5.6 mPa·s[3] 20[3] -

Vapor Pressure 0.000728 mmHg[6] 25[6] -

0.19 Pa[8] 25[8] -

Flash Point
>110 °C (>230 °F)[3]

[6][8]
- Closed Cup[3]

136 °C (276.8 °F)[9] - -

Surface Tension 35 x 10⁻³ N/m[3] 25[3] -

Solubility
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Solvent Solubility Temperature (°C)

Water 74.8 mg/L[8] 20[8]

Practically insoluble[6] -

Organic Solvents
Soluble in ethanol and

acetone[2]
-

Very soluble in N,N-

Dimethylformamide[6]
-

Soluble in methanol[6] -

Sparingly soluble in glacial

acetic acid[6]
-

Very slightly soluble in

chloroform[6]
-

Experimental Protocols for Physicochemical
Property Determination
The following sections outline the standardized methodologies for determining the key

physicochemical properties of dibutyl itaconate.

Boiling Point Determination (ASTM D1078)
This method is used to determine the distillation range of volatile organic liquids.[10][11]

Apparatus: A distillation flask, condenser, graduated receiving cylinder, and a calibrated

thermometer or temperature probe.

Procedure:

A 100 mL sample of dibutyl itaconate is placed in the distillation flask.[12]

The flask is heated, and the vapor is passed through a condenser.
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The temperature at which the first drop of condensate falls into the receiving cylinder is

recorded as the initial boiling point.[12]

Heating is continued, and the temperature is recorded at various percentages of collected

distillate.

The boiling point is typically reported at atmospheric pressure, with corrections applied for

any deviation.

Density Measurement (ASTM D4052)
This method utilizes a digital density meter based on the oscillating U-tube principle.[6][13][14]

Apparatus: A digital density meter with a thermostatically controlled oscillating U-tube.

Procedure:

The instrument is calibrated using two reference standards of known density (e.g., dry air

and distilled water).

A small volume (approximately 1-2 mL) of the dibutyl itaconate sample is injected into

the U-tube.[14]

The instrument measures the oscillation period of the U-tube containing the sample.

The density is calculated automatically by the instrument based on the oscillation period

and calibration data. The measurement is performed at a controlled temperature, typically

20°C or 25°C.

Refractive Index Measurement (ASTM D1218)
This method is suitable for transparent hydrocarbon liquids and provides high accuracy.[3][15]

Apparatus: A high-precision refractometer (e.g., an Abbe refractometer) with a light source

(typically a sodium D line) and a temperature-controlled prism.[16]

Procedure:
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The refractometer is calibrated using a liquid standard of known refractive index.

A few drops of the dibutyl itaconate sample are placed on the surface of the prism.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature

(e.g., 20°C).

The operator adjusts the instrument to bring the dividing line between the light and dark

fields into coincidence with the crosshairs in the eyepiece.

The refractive index is then read directly from the instrument's scale.[16]

Viscosity Determination (ASTM D445)
This method determines the kinematic viscosity by measuring the time for a volume of liquid to

flow under gravity through a calibrated glass capillary viscometer.[1][2][5]

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant

temperature bath, and a timer.

Procedure:

The viscometer is charged with the dibutyl itaconate sample.

The viscometer is placed in a constant temperature bath until the sample reaches the test

temperature.

The sample is drawn up into the upper bulb of the viscometer.

The time taken for the liquid to flow between two marked points on the viscometer is

measured.

The kinematic viscosity is calculated by multiplying the flow time by the calibration

constant of the viscometer.[1]

Dynamic viscosity can be calculated by multiplying the kinematic viscosity by the density

of the liquid at the same temperature.[1][2]
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Water Solubility (OECD Guideline 105)
This guideline describes two primary methods for determining water solubility: the flask method

and the column elution method.[17][18][19] For a substance like dibutyl itaconate with low

water solubility, the flask method is generally applicable.

Apparatus: A flask, a means of agitation (e.g., magnetic stirrer), a constant temperature bath,

and an analytical method to determine the concentration of the solute (e.g.,

chromatography).

Procedure:

An excess amount of dibutyl itaconate is added to a flask containing purified water.

The flask is agitated in a constant temperature bath (e.g., 20°C) for a sufficient period to

reach equilibrium (typically 24-48 hours).

After agitation, the mixture is allowed to stand to separate the phases.

A sample of the aqueous phase is carefully taken, ensuring no undissolved substance is

included (centrifugation or filtration may be necessary).

The concentration of dibutyl itaconate in the aqueous sample is determined using a

suitable analytical technique.

Flash Point Determination (ASTM D93)
This method uses a Pensky-Martens closed-cup tester to determine the flash point of

petroleum products and other liquids.[8][9][20]

Apparatus: A Pensky-Martens closed-cup tester, which includes a brass test cup, a lid with

an opening for an ignition source, a stirrer, and a heating source.[20]

Procedure:

The sample cup is filled with dibutyl itaconate to a specified level.
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The lid is secured, and the sample is heated at a slow, constant rate while being stirred.

[20]

At regular temperature intervals, the stirring is stopped, and an ignition source (a small

flame) is dipped into the vapor space above the liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite with a distinct flash inside the cup.[9]

Synthesis of Dibutyl Itaconate
Dibutyl itaconate is synthesized via the Fischer esterification of itaconic acid with n-butanol,

typically in the presence of an acid catalyst.[1][21]
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Caption: Workflow for the synthesis of dibutyl itaconate.

General Experimental Protocol for Synthesis
Reaction Setup: Itaconic acid and an excess of n-butanol are charged into a round-bottom

flask equipped with a reflux condenser and a stirrer. A Dean-Stark apparatus can be used to

remove the water byproduct and drive the reaction to completion.
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Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid, is added to the reaction mixture.[22]

Reaction: The mixture is heated to reflux with continuous stirring. The reaction progress is

monitored by measuring the amount of water collected or by analytical techniques like thin-

layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled. The excess acid catalyst is

neutralized with a basic solution (e.g., sodium bicarbonate solution). The organic layer is

then washed with water and brine to remove any remaining impurities.

Purification: The crude dibutyl itaconate is dried over an anhydrous drying agent (e.g.,

magnesium sulfate). The final product is purified by vacuum distillation to yield a clear,

colorless liquid.[23]

Safety and Handling
Dibutyl itaconate is generally considered to have low toxicity.[2] However, standard laboratory

safety precautions should be observed. It is recommended to handle the substance in a well-

ventilated area and to wear appropriate personal protective equipment (PPE), including safety

glasses and gloves. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Conclusion
This technical guide has provided a detailed summary of the essential physicochemical

properties of dibutyl itaconate. The tabulated data, coupled with standardized experimental

protocols, offers a valuable resource for researchers and professionals in the fields of polymer

chemistry, materials science, and drug development. The synthesis workflow further elucidates

the production of this important bio-based chemical. A thorough understanding of these

properties is crucial for the effective application and development of new materials derived from

dibutyl itaconate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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